Cas no 2138525-13-8 (methyl 2-(4-chloro-2-methylphenyl)propanoate)

• Product Name: methyl 2-(4-chloro-2-methylphenyl)propanoate
• CAS No: 2138525-13-8
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 6440422
• PubChem ID: 141575595
• Update Time: 2025-05-19

methyl 2-(4-chloro-2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-chloro-2-methylphenyl)propanoate
• EN300-1138901
• 2138525-13-8

• Inchi： 1S/C11H13ClO2/c1-7-6-9(12)4-5-10(7)8(2)11(13)14-3/h4-6,8H,1-3H3
• InChI Key： MQNXKAUDHYAHCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(4-chloro-2-methylphenyl)propanoate

Methyl 2-(4-Chloro-2-Methylphenyl)Propanoate (CAS No. 2138525-13-8): Properties, Applications, and Market Insights

Methyl 2-(4-chloro-2-methylphenyl)propanoate (CAS No. 2138525-13-8) is a specialized organic compound widely recognized for its versatile applications in chemical synthesis and industrial processes. This ester derivative, featuring a 4-chloro-2-methylphenyl group, has garnered significant attention due to its unique structural properties and functional utility. Researchers and manufacturers value this compound for its role as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of methyl 2-(4-chloro-2-methylphenyl)propanoate combines a phenyl ring substituted with chlorine and methyl groups, linked to a propanoate ester. This configuration enhances its reactivity, making it a valuable precursor in organic synthesis. Recent trends in green chemistry and sustainable manufacturing have increased interest in optimizing its production processes to minimize environmental impact. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.

One of the most searched questions about CAS 2138525-13-8 relates to its synthesis pathways. Industrially, it is typically produced through esterification reactions involving 2-(4-chloro-2-methylphenyl)propanoic acid and methanol, often catalyzed by acid or enzyme-based systems. Researchers are exploring novel catalytic methods to improve yield and reduce energy consumption, aligning with global sustainability goals. Additionally, its purification techniques, such as distillation or crystallization, are critical for achieving high-purity grades required in sensitive applications.

In the pharmaceutical sector, methyl 2-(4-chloro-2-methylphenyl)propanoate serves as a key intermediate for developing active pharmaceutical ingredients (APIs). Its structural motif is found in compounds with potential anti-inflammatory and analgesic properties, driving demand in drug discovery. The agrochemical industry also utilizes this ester in formulating herbicides and pesticides, where its chlorinated aromatic ring enhances bioactivity. With the growing emphasis on crop protection chemicals, this compound's market relevance continues to rise.

Market analysts highlight the increasing demand for CAS 2138525-13-8 in Asia-Pacific regions, particularly in China and India, where pharmaceutical and agrochemical production is expanding. Regulatory compliance, such as REACH and FDA approvals, plays a pivotal role in its global trade. Suppliers are focusing on scalable production and quality certifications to meet international standards. Furthermore, advancements in analytical techniques like HPLC and GC-MS ensure precise quality control, addressing end-user requirements for consistency and safety.

From an environmental perspective, studies on the biodegradability and ecotoxicity of methyl 2-(4-chloro-2-methylphenyl)propanoate are gaining traction. Regulatory bodies and industries are collaborating to assess its environmental fate, ensuring compliance with evolving ecological guidelines. Innovations in waste reduction and solvent recovery during its synthesis are also being prioritized to align with circular economy principles.

In summary, methyl 2-(4-chloro-2-methylphenyl)propanoate (CAS No. 2138525-13-8) represents a critical building block in modern chemistry, with expanding applications across multiple industries. Its synthesis, purification, and application techniques are continually refined to meet technological and sustainability challenges. As research progresses, this compound is poised to play an even greater role in advancing specialty chemicals and green manufacturing initiatives worldwide.